2,4-Diaminotoluene

• CAS No.: 95-80-7
• Product Name: 2,4-Diaminotoluene
• Molecular Formula: C7H10N2; CH3C6H3(NH2)2; C7H10N2
• Molecular Weight: 122.17 g/mol
• IUPAC Name: 4-methylbenzene-1,3-diamine
• Standard InChI: InChI=1S/C7H10N2/c1-5-2-3-6(8)4-7(5)9/h2-4H,8-9H2,1H3
• Standard InChIKey: VOZKAJLKRJDJLL-UHFFFAOYSA-N
• Impurities: 2,4-Dinitrotoluene and diaminotoluene isomers are present as impurities.
• SMILES: CC1=C(C=C(C=C1)N)N
• Canonical SMILES: CC1=C(C=C(C=C1)N)N
• Boiling Point: 558 °F at 760 mm Hg (NTP, 1992); 292.0 °C; 292 °C; 558°F
• Colorform: Needles from water; crystals from alcohol; Prisms from alcohol; Colorless crystals
• Density: 1.045 at 212 °F (NTP, 1992); 1.26 kg/l; Relative density of the vapour/air-mixture at 20 °C (air = 1): 1.00; 1.05 (Liquid at 212°F)
• Flash Point: 300 °F (NTP, 1992); 149 °C; 300°F
• Melting Point: 210 °F (NTP, 1992); 99.0 °C; 99 °C; 99°C; 210°F
• Physical Description: 2,4-toluenediamine appears as a colorless crystalline solid. Toxic by ingestion and inhalation. Irritates skin and eyes. Slightly soluble in water and neutrally buoyant in water. Decomposes with emission of toxic oxides of nitrogen at high temperatures. Used in making dyes.; OtherSolid; Solid; COLOURLESS CRYSTALS. TURNS DARK ON EXPOSURE TO AIR.; Colorless crystalline solid.; Colorless to brown, needle-shaped crystals or powder. [Note: Tends to darken on storage & exposure to air. Properties given are for 2,4-TDA.]
• Description: 2,4-diaminotoluene is an aminotoluene that is para-toluidine with an additional amino group at position 2. It has a role as a metabolite. It derives from a p-toluidine.; 2,4-toluenediamine appears as a colorless crystalline solid. Toxic by ingestion and inhalation. Irritates skin and eyes. Slightly soluble in water and neutrally buoyant in water. Decomposes with emission of toxic oxides of nitrogen at high temperatures. Used in making dyes.; 2, 4-Toluenediamine, also known as developer MT or 24-diaminotoluene, belongs to the class of organic compounds known as diaminotoluenes. These are organic aromatic compounds containing a benzene that carries a single methyl group exactly 2 amino groups. 2, 4-Toluenediamine exists as a solid, soluble (in water), and a very strong basic compound (based on its pKa). 2, 4-Toluenediamine can be biosynthesized from p-toluidine. 2, 4-Toluenediamine is formally rated as a possible carcinogen (by IARC 2B) and is also a potentially toxic compound.
• Related CAS: 5459-85-8 (mono-hydrochloride); 636-23-7 (di-hydrochloride)
• Shelf Life: Readily becomes oxidized in neutral or alkaline soln to form dark products
• Solubility: 1 to 5 mg/mL at 70° F (NTP, 1992); In water, 3.18X10+4 mg/L at 25 °C (est); Very soluble in water, ethanol, ethyl ether; soluble in acetone, carbon disulfide; Soluble in water, alcohol, and ether; Solubility in water, g/100ml at 20 °C: 3.5; Soluble
• Synonyms: 4-Methyl-1,3-benzenediamine; Toluene-2,4-diamine; 1,3-Diamino-4-methylbenzene; 2,4-Diamino-1-methylbenzene; 2,4-Tolylenediamine; 3-Amino-4-methylaniline; 4-Methyl-1,3-benzendiamine; 4-Methyl-1,3-benzenediamine; 4-Methyl-1,3-_x000B_phenylenediamine; 4-Methy
• Vapor Density: Relative vapor density (air = 1): 4.2
• Vapor Pressure: 1 mm Hg at 223.7 °F ; 10 mm Hg at 305.1° F (NTP, 1992); 1.70e-04 mmHg; 1.70X10-4 mm Hg at 25 °C; Vapor pressure, kPa at 106.5 °C: 0.13; 1 mmHg at 223.7°F; (224°F): 1 mmHg
• PubChem Compound: 7261
• Last Modified: Nov 12 2021